Cas no 1805181-69-4 (Methyl 2-bromomethyl-3-cyano-4-ethylbenzoate)

• Product Name: Methyl 2-bromomethyl-3-cyano-4-ethylbenzoate
• CAS No: 1805181-69-4
• MF: C₁₂H₁₂BrNO₂
• MW: 282.133182525635
• CID: 5038390
• Update Time: 2025-06-08

Methyl 2-bromomethyl-3-cyano-4-ethylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-bromomethyl-3-cyano-4-ethylbenzoate

• Inchi： 1S/C12H12BrNO2/c1-3-8-4-5-9(12(15)16-2)10(6-13)11(8)7-14/h4-5H,3,6H2,1-2H3
• InChI Key： AWGABVFQUZLISW-UHFFFAOYSA-N
• SMILES： BrCC1=C(C(=O)OC)C=CC(CC)=C1C#N

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 297
• XLogP3: 2.8
• Topological Polar Surface Area: 50.1

Additional information on Methyl 2-bromomethyl-3-cyano-4-ethylbenzoate

Professional Introduction to Methyl 2-bromomethyl-3-cyano-4-ethylbenzoate (CAS No. 1805181-69-4)

Methyl 2-bromomethyl-3-cyano-4-ethylbenzoate (CAS No. 1805181-69-4) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic biology due to its versatile structural features and potential applications. This compound, characterized by its bromomethyl and cyano functional groups, serves as a crucial intermediate in the synthesis of various bioactive molecules. The presence of these distinct substituents not only enhances its reactivity but also opens up numerous possibilities for further chemical modifications, making it a valuable building block in drug discovery and material science.

The Methyl 2-bromomethyl-3-cyano-4-ethylbenzoate molecule exhibits a unique aromatic system with an ethyl group at the para position relative to the cyano group, which influences its electronic properties and interaction with biological targets. This structural arrangement has been explored in recent studies for the development of novel therapeutic agents targeting neurological disorders. Researchers have leveraged the compound's ability to undergo nucleophilic substitution reactions, allowing for the introduction of diverse pharmacophores that can modulate specific biological pathways.

In the realm of medicinal chemistry, the utility of Methyl 2-bromomethyl-3-cyano-4-ethylbenzoate extends beyond simple intermediates. Its bromomethyl moiety is particularly noteworthy, as it provides a reactive site for the introduction of various functional groups through cross-coupling reactions such as Suzuki-Miyaura and Heck couplings. These reactions are fundamental in constructing complex molecular architectures, which are often required for achieving high affinity and selectivity in drug design. Recent advancements in transition-metal catalysis have further optimized these transformations, enabling more efficient and scalable synthesis of target compounds.

The cyano group in the molecule also plays a pivotal role in its chemical behavior. It acts as a hydrogen bond acceptor, influencing both the solubility and binding properties of derivatives synthesized from this precursor. This feature has been exploited in the design of peptide mimetics and other peptidomimetic drugs, where precise control over hydrogen bonding interactions is crucial for biological activity. Furthermore, the cyano group can be further functionalized into amides or carboxylic acids, broadening the scope of derivatives that can be generated.

Recent studies have highlighted the potential of Methyl 2-bromomethyl-3-cyano-4-ethylbenzoate in the development of photodynamic therapy agents. The compound's ability to undergo photochemical reactions when exposed to specific wavelengths of light has been investigated for its potential use in cancer treatment. By incorporating this molecule into drug formulations, researchers aim to develop targeted therapies that can selectively destroy malignant cells while minimizing damage to healthy tissue. The ethyl group's electronic influence on the aromatic ring also contributes to tuning the absorption properties of these derivatives, allowing for optimization of light activation.

The synthesis of Methyl 2-bromomethyl-3-cyano-4-ethylbenzoate itself is a testament to modern synthetic methodologies. Advanced techniques such as palladium-catalyzed cross-coupling reactions and directed ortho-metalation have enabled chemists to construct this complex molecule with high precision and yield. These methods not only improve efficiency but also reduce unwanted byproducts, making the process more sustainable and environmentally friendly. The compound's synthesis often involves multi-step sequences that showcase the ingenuity of contemporary organic synthesis strategies.

In conclusion, Methyl 2-bromomethyl-3-cyano-4-ethylbenzoate (CAS No. 1805181-69-4) represents a cornerstone in pharmaceutical research due to its multifaceted utility as an intermediate in drug development. Its unique structural features enable a wide range of chemical modifications, making it indispensable for synthetic chemists working on novel therapeutics. As research continues to uncover new applications for this compound, its importance in advancing medicinal chemistry is likely to grow even further.